N-[3-(benzylmethylamino)propyl]-4-trifluoromethylbenzamide

• IUPAC Name: N-[3-[benzyl(methyl)amino]propyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H21F3N2O/c1-24(14-15-6-3-2-4-7-15)13-5-12-23-18(25)16-8-10-17(11-9-16)19(20,21)22/h2-4,6-11H,5,12-14H2,1H3,(H,23,25)
• InChI Key: HLNYWGVTKKMJCB-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCNC(=O)C1=CC=C(C=C1)C(F)(F)F)CC2=CC=CC=C2
• Molecular Formula: C19H21F3N2O
• Molecular Weight: 350.4 g/mol

Description

N-[3-(benzylmethylamino)propyl]-4-trifluoromethylbenzamide, also known as BMT-047, is a chemical compound that has been the subject of extensive scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it an important tool for researchers in the fields of pharmacology and neuroscience. In

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : N-Benzamides, similar in structure to N-[3-(benzylmethylamino)propyl]-4-trifluoromethylbenzamide, have been synthesized using various methods. For instance, a compound was synthesized by reacting specific chemicals and characterized using spectroscopic methods, highlighting the importance of structural motifs suitable for metal-catalyzed reactions (Al Mamari et al., 2019).

• Radioactive Labeling : Radioactive labeling of benzamide derivatives, including the synthesis of tritium-labeled compounds, has been reported. This process is significant for studying the biological pathways and interactions of these compounds (Hong et al., 2015).

Biological and Chemical Applications

• Cellular Mechanisms : Certain N-substituted benzamides have shown to induce apoptosis and inhibit NFκB activation, suggesting potential mechanisms for their biological effects as radio- and chemo-sensitizers (Liberg et al., 1999).

• Antioxidant Activity : Amino-substituted benzamide derivatives exhibit antioxidant properties by scavenging free radicals. Their electrochemical oxidation mechanisms are crucial for understanding their radical scavenging activity (Jovanović et al., 2020).

• Metabolic Effects : Benzamides, including 3-aminobenzamide, have been studied for their effects on various metabolic processes, such as cell viability and glucose metabolism (Milam & Cleaver, 1984).

• Photocatalytic Applications : The use of benzamides in photocatalytic degradation, particularly in environmental applications, has been explored. For instance, the study of adsorbents as supports for photocatalytic degradation of compounds like propyzamide highlights the versatility of benzamides in environmental science (Torimoto et al., 1996).

• Cancer Research : Niclosamide derivatives, structurally related to benzamides, have shown potential as anticancer agents. Their structure-activity relationship has been studied to optimize them for cancer treatment (Tang et al., 2017).

• Anticonvulsant Properties : Some benzamide derivatives have been evaluated for anticonvulsant effects, highlighting their potential in pharmacological applications (Clark et al., 1984).